2-Bromo-2-methylpropanoyl cyanide

Specification

• CAS No.: 55106-47-3
• Molecular Formula: C5H6BrNO
• Molecular Weight: 176.01 g/mol
• IUPAC Name: 2-bromo-2-methylpropanoyl cyanide
• Standard InChI: InChI=1S/C5H6BrNO/c1-5(2,6)4(8)3-7/h1-2H3
• Standard InChI Key: XBHPAQWQSFPQRD-UHFFFAOYSA-N
• SMILES: CC(C)(C(=O)C#N)Br
• Canonical SMILES: CC(C)(C(=O)C#N)Br

Introduction

2-Bromo-2-methylpropanoyl cyanide is a chemical compound with the CAS number 55106-47-3. It is also known by synonyms such as α-bromoisobutyryl cyanide and 3-bromo-3-methyl-2-oxo-butyronitrile. This compound is of interest in organic chemistry due to its unique structure and potential applications in synthesis.

Synthesis and Preparation

The synthesis of 2-bromo-2-methylpropanoyl cyanide typically involves the use of raw materials like 2-bromoisobutyric acid bromide. The process may involve several steps, including the formation of an intermediate compound that is then converted into the final product. Literature suggests that the synthesis can achieve a yield of around 76% under optimal conditions.

Applications and Uses

While specific applications of 2-bromo-2-methylpropanoyl cyanide are not widely documented, compounds with similar structures are often used in organic synthesis as intermediates for the production of pharmaceuticals, agrochemicals, and other specialty chemicals. The presence of both bromine and cyanide functional groups makes it a versatile reagent for various chemical transformations.

Suppliers and Availability

2-Bromo-2-methylpropanoyl cyanide is available from several suppliers globally, primarily in China. Companies such as LEAPCHEM CO., LTD., Shanghai Sinch Pharmaceuticals Tech. Co. Ltd., and Shanghai Hanhong Scientific Co., Ltd. offer this compound for purchase.

Safety and Handling